Cas no 1824119-90-5 (Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 1824119-90-5
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 4820317
• PubChem ID: 129978909
• Update Time: 2025-05-19

Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate
• Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C8H13N3O3S/c1-8(2,3)14-7(13)9-6-11-10-5(4-12)15-6/h12H,4H2,1-3H3,(H,9,11,13)
• InChI Key： TZLNRRIDLIFXKQ-UHFFFAOYSA-N
• SMILES： S1C(CO)=NN=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 0.4
• Topological Polar Surface Area: 113

Additional information on Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate

Introduction to Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1824119-90-5)

Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate, with the chemical formula C₉H₁₁N₃O₃S, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1824119-90-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a carbamate group and a thiadiazole core makes this molecule a promising candidate for further exploration in drug discovery and development.

The thiadiazole moiety is a heterocyclic compound that has been widely studied for its pharmacological properties. Thiadiazoles are known for their ability to exhibit a range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate enhances its potential as a bioactive molecule. The hydroxymethyl group at the 5-position of the thiadiazole ring introduces additional functionalization possibilities, allowing for further derivatization and optimization.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in various therapeutic applications. Carbamates are known to act as intermediates in the synthesis of many active pharmaceutical ingredients (APIs) and have been explored for their potential in treating neurological disorders, pain management, and metabolic diseases. The incorporation of a tert-butyl group in Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate not only enhances the stability of the molecule but also influences its pharmacokinetic properties.

One of the most compelling aspects of Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate is its potential as a lead compound for drug discovery. The combination of the thiadiazole and carbamate moieties provides a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that thiadiazole derivatives can interact with enzymes and receptors involved in inflammation and cancer progression. The hydroxymethyl group further expands the possibilities for chemical modifications, enabling the synthesis of analogs with tailored biological activities.

Recent research has highlighted the importance of thiadiazole derivatives in combating resistant bacterial infections. The structural features of these compounds allow them to disrupt bacterial cell wall synthesis and inhibit essential enzymatic processes. Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate could potentially be developed into a novel antibacterial agent by leveraging its unique chemical properties. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems targeting intracellular pathogens.

The pharmaceutical industry has increasingly focused on green chemistry principles to develop sustainable and environmentally friendly drug candidates. Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate aligns with these principles due to its synthetic accessibility and potential for biodegradation. The use of renewable feedstocks and catalytic processes in its synthesis could further reduce its environmental impact. This aligns with global efforts to promote sustainable pharmaceutical practices and minimize waste generation.

Another area where Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate shows promise is in the treatment of neurological disorders. Thiadiazole derivatives have been investigated for their potential as neuroprotective agents due to their ability to modulate neurotransmitter systems. The carbamate group can interact with specific binding sites on neuronal receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

In conclusion, Tert-butyl (5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl)carbamate is a compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug discovery across multiple therapeutic areas. The combination of a thiadiazole core and a carbamate group provides a versatile scaffold for further chemical modifications and biological evaluations. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.